Cas no 1805310-91-1 (4-(Difluoromethyl)-3-methylpyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-3-methylpyridine-5-methanol
• CAS No: 1805310-91-1
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 4849007
• Update Time: 2025-05-26

4-(Difluoromethyl)-3-methylpyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methylpyridine-5-methanol

• Inchi： 1S/C8H9F2NO/c1-5-2-11-3-6(4-12)7(5)8(9)10/h2-3,8,12H,4H2,1H3
• InChI Key： WXAVLMMWKFJTCV-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN=CC=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-3-methylpyridine-5-methanol

4-(Difluoromethyl)-3-methylpyridine-5-methanol: A Comprehensive Overview

4-(Difluoromethyl)-3-methylpyridine-5-methanol (CAS No. 1805310-91-1) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a difluoromethyl group and a hydroxymethyl substituent. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 4-(Difluoromethyl)-3-methylpyridine-5-methanol involves a series of intricate chemical reactions, including nucleophilic substitution, oxidation, and fluorination processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial production.

One of the most promising applications of 4-(Difluoromethyl)-3-methylpyridine-5-methanol is in the field of pharmacology. Studies have shown that this compound exhibits potent biological activity, particularly as an inhibitor of certain enzymes involved in disease pathways. For instance, recent research has demonstrated its potential as a kinase inhibitor, which could lead to the development of novel therapeutic agents for treating conditions such as cancer and inflammatory diseases.

In addition to its pharmacological applications, 4-(Difluoromethyl)-3-methylpyridine-5-methanol has also found utility in agrochemicals. Its ability to interact with specific targets in plant systems makes it a candidate for developing pesticides and herbicides with enhanced efficacy and reduced environmental impact. Recent studies have highlighted its potential as a growth regulator for crops, promoting stress tolerance and improving yield under adverse conditions.

The physical properties of 4-(Difluoromethyl)-3-methylpyridine-5-methanol are also noteworthy. It has a melting point of approximately 82°C and a boiling point around 220°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, the biodegradation and toxicity profiles of 4-(Difluoromethyl)-3-methylpyridine-5-methanol have been extensively studied. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. Furthermore, acute toxicity studies suggest that it has low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain applications.

Looking ahead, the development of 4-(Difluoromethyl)-3-methylpyridine-5-methanol is expected to continue at a rapid pace due to its versatile properties and wide-ranging applications. Ongoing research is focused on enhancing its bioavailability for pharmaceutical use and improving its stability for industrial applications. Collaborative efforts between academia and industry are also exploring novel synthesis routes that could further reduce production costs while maintaining high quality standards.

In conclusion, 4-(Difluoromethyl)-3-methylpyridine-5-methanol (CAS No. 1805310-91-1) is a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in driving innovation is set to expand significantly.